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Compound of Interest

Compound Name: 6-Chloro-5-fluoroindole

Cat. No.: B046869

Essential Safety and Handling Guide for 6-
Chloro-5-fluoroindole

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloro-5-fluoroindole, a halogenated indole derivative utilized in pharmaceutical research
and development. Adherence to these protocols is essential to ensure laboratory safety,
environmental protection, and regulatory compliance.

I. Chemical and Physical Properties

Proper handling and storage procedures are predicated on the known properties of 6-Chloro-
5-fluoroindole.
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Property Value
Molecular Formula CsHsCIFN
Molecular Weight 169.59 g/mol [1][2]

Off-white to light brown crystalline

Appearance ]
powder/solid[1][2]
Melting Point 103-108 °C[2][3][4]
Storage Temperature 4°C or 0-8°C, protected from light[1][2]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

6-Chloro-5-fluoroindole is classified as a hazardous substance. The following table
summarizes its hazard classifications and the mandatory PPE required for its handling.
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Hazard Statement

GHS Classification

Required Personal
Protective Equipment
(PPE)

H302: Harmful if swallowed

Acute Toxicity, Oral (Category
4)[3][5]16]

Hand Protection: Nitrile or
Neoprene gloves. Butyl rubber
gloves are also an option,
though they may offer less
dexterity.[7] Aromatic and
halogenated hydrocarbons can
degrade many glove materials;
therefore, it is crucial to inspect
gloves for any signs of
degradation before and during
use.[2] For extended contact,
more substantial gloves are
required.[1] Body Protection: A
fully buttoned lab coat is
mandatory to prevent skin
exposure.[8] For tasks with a
higher risk of spillage, a
chemical-resistant apron over

the lab coat is recommended.

[9]

H315: Causes skin irritation

Skin Irritation (Category 2)[3]
[5][6]

Hand Protection: As above.

Body Protection: As above.

H318: Causes serious eye

damage

Serious Eye Damage
(Category 1)[3][5][6]

Eye Protection: Chemical
splash goggles that meet EU
Standard EN166 or equivalent
are required.[8] A face shield
should be worn in conjunction
with goggles when handling
larger quantities or when there
is a significant risk of
splashing.[9][10]
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Respiratory Protection: When

handling the powder outside of

a certified chemical fume hood,

a NIOSH-approved N95 or

P100 respirator is required to
Specific Target Organ Toxicity

] ) protect against airborne
H335: May cause respiratory — Single Exposure (Category ] ]
o ] particles.[11] All handling of
irritation 3), Respiratory Tract

o the solid should ideally be
Irritation[3][5][6]

performed in a well-ventilated
area, preferably within a
chemical fume hood to

minimize inhalation exposure.

[8]

lll. Operational Plan: Step-by-Step Handling
Protocol

All handling of 6-Chloro-5-fluoroindole must be conducted in a designated area, such as a
certified chemical fume hood, to minimize exposure.

1. Preparation:
» Read the Safety Data Sheet (SDS) thoroughly before beginning any work.
o Ensure that an eyewash station and safety shower are readily accessible.

» Don the appropriate PPE as specified in the table above. Inspect gloves for any holes or

signs of degradation before use.
2. Weighing and Aliquoting:

o Perform all weighing and handling of the solid compound within a chemical fume hood or a
ventilated balance enclosure to prevent inhalation of the powder.

» Use anti-static weighing paper or a weighing boat.

o Close the primary container tightly immediately after use.
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3. Dissolving the Compound:

e When preparing solutions, add the solid 6-Chloro-5-fluoroindole to the solvent slowly to
avoid splashing.

« If the solvent is volatile, ensure adequate ventilation.
4. Post-Handling:

o Decontaminate all non-disposable equipment (e.g., spatulas, glassware) after use. A
thorough wipe-down with a suitable solvent (e.g., acetone or ethanol), followed by washing
with soap and water, is recommended. The solvent rinsate must be collected as hazardous
waste.[7]

» Wipe down the work surface with a damp paper towel to remove any residual powder.
Dispose of the paper towel as solid hazardous waste.

 Remove PPE carefully, avoiding contamination of skin and personal clothing. Dispose of
gloves and any other contaminated disposable PPE as solid hazardous waste.

e Wash hands and arms thoroughly with soap and water after removing PPE.

IV. Disposal Plan: Step-by-Step Waste Management

Under no circumstances should 6-Chloro-5-fluoroindole or its waste be disposed of in regular
trash or down the drain.[8] As a halogenated organic compound, it must be segregated and
treated as hazardous waste.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired 6-Chloro-5-fluoroindole powder and any materials grossly
contaminated with it (e.g., weighing paper, contaminated gloves, absorbent pads) in a

dedicated, clearly labeled hazardous waste container for "Halogenated Organic Solids".
[12]
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o The container must be made of a compatible material and have a secure, tightly fitting lid.

[3]

Liquid Waste:

o Collect all solutions containing 6-Chloro-5-fluoroindole in a dedicated, clearly labeled
hazardous waste container for "Halogenated Organic Liquids".

o This includes all rinsate from the decontamination of non-disposable glassware and
equipment.[8]

Empty Original Containers:

o Original containers of 6-Chloro-5-fluoroindole must be triple-rinsed with a suitable
solvent (e.g., acetone or methanol).

o The solvent rinsate is considered hazardous waste and must be collected in the
"Halogenated Organic Liquids" waste container.[2]

o After triple-rinsing, deface or remove the label from the empty container and dispose of it
according to your institution's guidelines for decontaminated lab glass or plastic.[2]

. Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("6-Chloro-5-fluoroindole"), and the associated hazards (e.qg.,
"Toxic," "Irritant™).[5]

Keep waste containers closed at all times, except when adding waste.[1][2]

Store waste containers in a designated satellite accumulation area that is at or near the point
of generation.[5]

. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste containers.
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» Follow all institutional procedures for waste manifest documentation and handover.

e The typical final disposal method for halogenated organic waste is high-temperature
incineration by a licensed waste disposal contractor.[8]

Workflow for Handling and Disposal of 6-Chloro-5-fluoroindole
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Workflow for Handling and Disposal of 6-Chloro-5-fluoroindole
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Caption: Workflow for the safe handling and disposal of 6-Chloro-5-fluoroindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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